2-chloro-6-fluoropyrazine
Description
2-Chloro-6-fluoropyrazine is a chemical compound with the molecular formula C4H2ClFN2 and a molecular weight of 132.52 . It is also known by other names such as 6-Fluoro-2-chloropyrazine and 2-chloro-6-fluoroPyridazine .
Molecular Structure Analysis
The molecular structure of this compound consists of 4 carbon atoms, 2 hydrogen atoms, 1 chlorine atom, 1 fluorine atom, and 2 nitrogen atoms .Mechanism of Action
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-6-fluoropyrazine involves the chlorination of 2,6-difluoropyrazine followed by deprotection of the resulting intermediate.", "Starting Materials": [ "2,6-difluoropyrazine", "Chlorine gas", "Anhydrous aluminum chloride", "Anhydrous hydrogen chloride", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Chlorination of 2,6-difluoropyrazine with chlorine gas in the presence of anhydrous aluminum chloride as a catalyst to yield 2-chloro-6-difluoropyrazine.", "Step 2: Deprotection of 2-chloro-6-difluoropyrazine with anhydrous hydrogen chloride in methanol and diethyl ether to yield 2-chloro-6-fluoropyrazine." ] } | |
| 33873-10-8 | |
Molecular Formula |
C4H2ClFN2 |
Molecular Weight |
132.5 |
Purity |
95 |
Origin of Product |
United States |
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